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Compound of Interest

Compound Name: M-110

Cat. No.: B608784 Get Quote

Technical Support Center: M-110
Welcome to the technical support center for M-110, a selective PIM-3 kinase inhibitor. This

resource provides troubleshooting guides and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in their experiments involving M-
110, with a specific focus on addressing solubility issues in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is M-110 and what is its mechanism of action?

M-110 is a highly selective, ATP-competitive inhibitor of PIM kinases, with a strong preference

for PIM-3.[1][2] PIM kinases are a family of serine/threonine kinases (PIM-1, PIM-2, and PIM-3)

that play a crucial role in cell survival, proliferation, and apoptosis.[3][4] M-110 exerts its effect

by binding to the ATP-binding pocket of PIM-3, thereby preventing the phosphorylation of its

downstream targets. This inhibition can lead to the downregulation of signaling pathways that

are critical for cancer cell growth and survival, such as the STAT3 pathway.[5]

Q2: In which research areas is M-110 typically used?

M-110 is primarily used in cancer research, particularly in studies related to prostate cancer.[3]

[6][7][8] PIM-3 is often overexpressed in various solid tumors, including prostate cancer, and its

inhibition has been shown to reduce cancer cell proliferation.[4] M-110 is a valuable tool for
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investigating the role of PIM-3 in tumorigenesis and for evaluating its potential as a therapeutic

target.

Q3: What is the reported solubility of M-110 in DMSO?

There are varying reports on the solubility of M-110 in DMSO, which may depend on the

specific salt form, purity, and storage conditions of the compound. It is crucial to consult the

manufacturer's technical data sheet for the specific batch you are using.

Supplier/Source Reported Solubility in DMSO

Sigma-Aldrich 50 mg/mL

Probechem 10 mM

Cayman Chemical Slightly soluble: 0.1-1 mg/ml

Q4: How should I store my M-110 stock solution in DMSO?

For optimal stability, it is recommended to store M-110 stock solutions at -20°C or -80°C in

airtight, amber glass vials to protect from light and moisture.[9][10][11] DMSO is hygroscopic,

meaning it readily absorbs water from the atmosphere, which can significantly impact the

solubility of your compound.[11] To minimize freeze-thaw cycles, it is advisable to aliquot the

stock solution into smaller, single-use volumes.[12]

Troubleshooting Guide: M-110 Solubility Issues in
DMSO
This guide addresses common problems researchers may encounter when dissolving M-110 in

DMSO and provides step-by-step solutions.

Problem 1: M-110 powder is not fully dissolving in DMSO at room temperature.

Possible Cause 1: Suboptimal DMSO Quality. DMSO is hygroscopic and can absorb

moisture from the air, which reduces its solvating power for many organic compounds.
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Solution: Always use fresh, anhydrous, high-purity DMSO (≥99.9%). Keep the DMSO

bottle tightly sealed when not in use and store it in a dry environment.[13]

Possible Cause 2: Insufficient Agitation. The compound may not be adequately dispersed in

the solvent to facilitate dissolution.

Solution: Vortex the solution vigorously for several minutes. If particles persist, sonication

in a water bath for 10-15 minutes can aid in dissolution by breaking up aggregates.[14]

Possible Cause 3: Low Temperature. The dissolution of some compounds can be an

endothermic process, meaning solubility increases with temperature.

Solution: Gently warm the solution in a water bath at 37°C for 10-15 minutes. Do not

exceed 50°C, as this could lead to compound degradation.

Problem 2: My M-110 stock solution was clear, but now I see crystals or precipitate after

storage.

Possible Cause 1: Freeze-Thaw Cycles. Repeated freezing and thawing of the stock solution

can lead to the formation of less soluble crystalline forms of the compound.[12]

Solution: Aliquot your stock solution into single-use volumes to minimize the number of

freeze-thaw cycles.

Possible Cause 2: Water Contamination. As mentioned, DMSO can absorb moisture over

time, especially if the container is not properly sealed, leading to decreased solubility and

precipitation.

Solution: Ensure your storage vials have airtight seals. When thawing an aliquot, allow it to

come to room temperature completely before opening to prevent condensation from

forming inside the vial.

Possible Cause 3: Supersaturation. The initial clear solution may have been supersaturated.

Over time, the compound can crystallize out of solution to reach a more stable, lower energy

state.
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Solution: If you consistently observe precipitation upon storage, consider preparing a

slightly lower concentration stock solution.

Problem 3: M-110 precipitates when I dilute my DMSO stock into aqueous cell culture media or

buffer.

Possible Cause: Poor Aqueous Solubility. Many small molecule inhibitors, including those

targeting kinases, have low solubility in aqueous solutions. The abrupt change in solvent

polarity when diluting from DMSO into an aqueous medium can cause the compound to

"crash out" of solution.

Solution 1: Stepwise Dilution. Instead of diluting the DMSO stock directly into the final

volume of aqueous media, perform a stepwise dilution. First, dilute the DMSO stock into a

small volume of media, vortex gently, and then add this intermediate dilution to the final

volume.

Solution 2: Lower Final DMSO Concentration. Aim to keep the final concentration of

DMSO in your cell culture or assay below 0.5%, and ideally below 0.1%, to minimize both

solubility issues and potential solvent-induced cellular toxicity.[15] This may require

preparing a more concentrated DMSO stock solution.

Solution 3: Pre-warming the Medium. Warming the cell culture medium to 37°C before

adding the M-110 stock solution can sometimes improve solubility.

Solution 4: Use of a Carrier. In some cases, the use of a carrier protein like bovine serum

albumin (BSA) in the final dilution buffer can help to keep the compound in solution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM M-110 Stock Solution in DMSO

Materials:

M-110 powder (Molecular Weight: 445.94 g/mol )

Anhydrous, high-purity DMSO (≥99.9%)

Sterile, amber glass vial with an airtight cap
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Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of M-110:

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 445.94 g/mol * 1000 mg/g * 1 mL = 4.46 mg

Weigh the M-110 powder:

Carefully weigh out the calculated mass of M-110 powder using an analytical balance and

transfer it to the sterile amber glass vial.

Add DMSO:

Add the desired volume of anhydrous DMSO to the vial (e.g., 1 mL for a 10 mM solution

with 4.46 mg of M-110).

Dissolve the compound:

Tightly cap the vial and vortex the solution vigorously for 2-5 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the vial in a water bath for 10-15 minutes.

If necessary, gently warm the solution in a 37°C water bath for 10-15 minutes, followed by

vortexing.

Storage:

Once the M-110 is completely dissolved and the solution is clear, aliquot it into single-use

volumes in sterile, airtight amber vials.
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Store the aliquots at -20°C or -80°C.
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Caption: PIM-3 Signaling Pathway and the inhibitory action of M-110.
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Caption: Troubleshooting workflow for M-110 solubility issues in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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